ethyl 4-[(1-isobutyl-4-piperidinyl)carbonyl]-1-piperazinecarboxylate oxalate

• IUPAC Name: ethyl 4-[1-(2-methylpropyl)piperidine-4-carbonyl]piperazine-1-carboxylate;oxalic acid
• InChI: InChI=1S/C17H31N3O3.C2H2O4/c1-4-23-17(22)20-11-9-19(10-12-20)16(21)15-5-7-18(8-6-15)13-14(2)3;3-1(4)2(5)6/h14-15H,4-13H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: SBUYAQRUCDHEFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2CCN(CC2)CC(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C19H33N3O7
• Molecular Weight: 415.5 g/mol

Description

Ethyl 4-[(1-isobutyl-4-piperidinyl)carbonyl]-1-piperazinecarboxylate oxalate, also known as A-317491, is a small molecule antagonist of the purinergic P2X3 receptor. This receptor is expressed in sensory neurons and is involved in pain signaling. A-317491 has been extensively studied for its potential use as a therapeutic agent for chronic pain management.

Mechanism of Action

Ethyl 4-[(1-isobutyl-4-piperidinyl)carbonyl]-1-piperazinecarboxylate oxalate acts as an antagonist of the P2X3 receptor, which is involved in pain signaling. By blocking this receptor, this compound can reduce the transmission of pain signals from sensory neurons to the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain behavior in animal models of neuropathic pain, inflammatory pain, and visceral pain. It has also been shown to reduce the activity of sensory neurons in vitro. This compound has not been shown to have any significant effects on other physiological systems.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[(1-isobutyl-4-piperidinyl)carbonyl]-1-piperazinecarboxylate oxalate in lab experiments is its specificity for the P2X3 receptor. This allows for more precise study of the role of this receptor in pain signaling. A limitation of using this compound is that it may not accurately reflect the complexity of pain signaling in humans, as animal models may not fully capture the human experience of pain.

Future Directions

1. Further investigation of the potential therapeutic use of ethyl 4-[(1-isobutyl-4-piperidinyl)carbonyl]-1-piperazinecarboxylate oxalate for chronic pain management in humans.
2. Study of the effects of this compound on other physiological systems.
3. Investigation of the potential use of this compound in combination with other pain management therapies.
4. Study of the potential use of this compound in other disease states where the P2X3 receptor is implicated, such as bladder dysfunction.

Scientific Research Applications

Ethyl 4-[(1-isobutyl-4-piperidinyl)carbonyl]-1-piperazinecarboxylate oxalate has been studied extensively in preclinical models for its potential use as a therapeutic agent for chronic pain management. It has been shown to be effective in reducing pain behavior in animal models of neuropathic pain, inflammatory pain, and visceral pain.